Cas no 385384-24-7 (methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate)

methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate structure
385384-24-7 structure
Product Name:methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate
CAS No:385384-24-7
MF:C23H27NO4
MW:381.46478676796
CID:2841486
PubChem ID:10045396
Update Time:2025-04-21

methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate
    • Daphnicyclidin D
    • [ "" ]
    • 385384-24-7
    • AKOS040761568
    • Methyl (2S,3R,5R,6S,10S)-2,6-dimethyl-21-oxo-14-oxa-8-azahexacyclo[11.6.1.15,19.02,10.03,8.017,20]henicosa-1(19),13(20),17-triene-18-carboxylate
    • CS-0129800
    • Inchi: 1S/C23H27NO4/c1-11-9-24-10-12-4-5-15-17-13(6-7-28-15)18(22(26)27-3)19-20(17)23(12,2)16(24)8-14(11)21(19)25/h11-12,14,16H,4-10H2,1-3H3/t11-,12-,14-,16-,23-/m1/s1
    • InChI Key: DTNVJGYTJYNCDT-UHCAAFETSA-N
    • SMILES: O1CCC2=C(C(=O)OC)C3C([C@H]4[C@H](C)CN5C[C@H]6CCC1=C2C=3[C@@]6(C)[C@H]5C4)=O

Computed Properties

  • Exact Mass: 381.19400
  • Monoisotopic Mass: 381.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 925
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 550.4±50.0 °C at 760 mmHg
  • Flash Point: 286.7±30.1 °C
  • Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
  • PSA: 55.84000
  • LogP: 2.71770
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate Security Information

methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate Pricemore >>

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methyl (5aS,9S,10R,11aR,11bS)-9,11b-dimethyl-14-oxo-1,2,4,5,5a,6,8,9,10,11,11a,11b-dodecahydro-10,12-methanopyrano[2',3',4':8,1]azuleno[4,5-a]indolizine-13-carboxylate Related Literature

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